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Compound of Interest

Compound Name: N-Acetyl Sulfadiazine-13C6

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-Acetyl Sulfadiazine-13C6, a
stable isotope-labeled internal standard crucial for pharmacokinetic and metabolic research
involving the antibiotic sulfadiazine.

Chemical Identity and Properties

N-Acetyl Sulfadiazine-13C6 is the isotopically labeled form of N-Acetyl Sulfadiazine, the
primary metabolite of the sulfonamide antibiotic, Sulfadiazine. The six carbon atoms on the
phenyl ring are replaced with Carbon-13 isotopes, making it an ideal internal standard for mass
spectrometry-based quantification, as it co-elutes with the unlabeled analyte but is
distinguishable by its mass.

Chemical Identifiers

The following table summarizes the key identifiers for N-Acetyl Sulfadiazine-13C6.
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Identifier Value Citation
CAS Number 1217089-17-2 [11[2][3][4]
Unlabeled CAS Number 127-74-2 [4115][6]
Molecular Formula Ce613CeH12N403S [11[3114]

N-[4-(pyrimidin-2-ylsulfamoyl)
IUPAC Name (1,2,3,4,5,6-13Ce¢)cyclohexa- [61[7]
1,3,5-trien-1-yllacetamide

N-[4-[(2-
Pyrimidinylamino)sulfonyl]phen
yl-13C6]acetamide, N4-

Synonyms o [11[4][5]
Acetylsulfadiazine-13C6, 4'-(2-
Pyrimidinylsulfamoyl)acetanilid

e-13C6

Physicochemical Data

This table outlines the key physical and chemical properties of N-Acetyl Sulfadiazine-13CS6.

Property Value Citation
Molecular Weight 298.27 g/mol [11[31[4115]
Monoisotopic Mass 298.08314044 Da [7]

Purity >98% [8]
Isotopic Enrichment =99 atom % 13C [8]
Appearance Neat (solid) [4]
Solubility DMSO (Slightly), Methanol ]

(Slightly)
Computed XLogP3-AA -0.2 [7]

Synthesis and Metabolism
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General Synthesis Pathway

While the specific, proprietary synthesis protocol for the 13Ce labeled compound is not publicly
available, the general synthesis of N-acetylated sulfonamides provides a likely pathway. The
synthesis of the parent drug, sulfadiazine, typically concludes with a hydrolysis step to remove
the acetyl group. To produce N-Acetyl Sulfadiazine, this final step is omitted.

The process generally involves:
o Acetylation of Aniline: Aniline is acetylated using acetic anhydride to form acetanilide.

o Chlorosulfonation: The acetanilide reacts with chlorosulfonic acid to produce 4-
acetylaminobenzenesulfonyl chloride.[10]

o Condensation: The resulting sulfonyl chloride is reacted with 2-aminopyrimidine. This
condensation reaction links the two main fragments of the molecule.[10]

The 13Ce labeling would be introduced by starting with an appropriately labeled aniline
derivative.

Aniline-13Cs

Acetic Anhydride

Acetanilide-13Ce

Chlorosulfonic Acid

4-Acetylaminobenzenesulfonyl

Chloride-12Ce 2-Aminopyrimidine

Cdndensation Condensation

N-Acetyl Sulfadiazine-13Ce
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Caption: General synthesis pathway for N-Acetyl Sulfadiazine-13Ce.

Metabolic Pathway

In biological systems, sulfadiazine is primarily metabolized in the liver via N-acetylation to form
N-Acetyl Sulfadiazine.[5] This reaction is a major pathway for the detoxification and elimination
of the drug.[11][12] A secondary, less prominent metabolic route is hydroxylation.[11][12] The
resulting acetylated metabolite is then excreted.
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Caption: Metabolic fate of Sulfadiazine in the body.

Experimental Protocols and Applications

N-Acetyl Sulfadiazine-13C6 is intended for laboratory and research use only.[2] Its primary
application is as an internal standard for the accurate quantification of N-Acetyl Sulfadiazine in
biological matrices like plasma, muscle, and other tissues.[13]

Methodology: Analyte Quantification using LC-MS/MS
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The use of a stable isotope-labeled internal standard is critical for correcting variations in
sample preparation (e.g., protein precipitation, extraction) and instrument response (e.g., ion
suppression/enhancement in mass spectrometry).[13]

Objective: To accurately measure the concentration of N-Acetyl Sulfadiazine in a biological
sample (e.g., plasma).

Protocol Outline:

e Sample Preparation:

o

Thaw biological samples (e.g., plasma, tissue homogenate).
o Aliquot a precise volume of the sample into a microcentrifuge tube.
o Add a known concentration of the internal standard, N-Acetyl Sulfadiazine-13C6.

o Perform protein precipitation by adding a solvent like acetonitrile or methanol. Vortex to
mix.

o Centrifuge the sample to pellet the precipitated proteins.

o Transfer the supernatant containing the analyte and internal standard to a clean tube or
HPLC vial.

o Evaporate the solvent and reconstitute in a mobile phase-compatible solution if necessary.
e LC-MS/MS Analysis:

o Inject the prepared sample into an HPLC or UPLC system coupled to a tandem mass
spectrometer (MS/MS).

o The analyte and the 3Ce-labeled internal standard will co-elute from the chromatography
column but will have different mass-to-charge (m/z) ratios.

o The mass spectrometer is set to monitor specific precursor-to-product ion transitions for
both the unlabeled analyte and the labeled internal standard (Multiple Reaction Monitoring
or MRM mode).
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o Data Analysis:

o Create a calibration curve using standards with known concentrations of unlabeled N-
Acetyl Sulfadiazine and a fixed concentration of the internal standard.

o Calculate the ratio of the peak area of the analyte to the peak area of the internal standard
for each standard and sample.

o Determine the concentration of N-Acetyl Sulfadiazine in the unknown samples by
interpolating their peak area ratios against the calibration curve.
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Caption: Experimental workflow for quantification using a labeled internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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